Cas no 138168-36-2 (Gadobutrol)

• Product Name: Gadobutrol
• CAS No: 138168-36-2
• MF: C₁₈H₃₄N₄O₉
• MW: 450.483965396881
• MDL: MFCD32067785
• CID: 1259920
• PubChem ID: 189914
• Update Time: 2025-04-20

Gadobutrol Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraazacyclododecane-1,4,7-triacetic acid, 10-[2,3-dihydroxy-1-(hydroxymethyl)propyl]-
• Butrol-1,&#8203
• 4,&#8203
• 7,&#8203
• 10-&#8203
• Tetraazacyclododecan&#8203
• e-&#8203
• 1,&#8203
• 7-&#8203
• triacetic acid
• Calcobutrol
• Gadobutrol
• 1,4,7,10-Tetraazacyclododecane-1,4,7-triacetic acid,10-[2,3-dihydroxy-1-(hydroxymethyl)propyl]-
• 138168-36-2
• 2,2',2''-[10-(1,3,4-trihydroxybutan-2-yl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl]triacetic acid
• SCHEMBL1875231
• DTXSID50869881
• 770691-21-9
• AT43124
• CHEMBL2111181
• 2-[4,10-bis(carboxymethyl)-7-(1,3,4-trihydroxybutan-2-yl)-1,4,7,10-tetrazacyclododec-1-yl]acetic acid
• 2,2',2''-(10-(1,3,4-trihydroxybutan-2-yl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl)triacetic acid
• JZNZSKXIEDHOBD-UHFFFAOYSA-N

• MDL： MFCD32067785
• Inchi： 1S/C18H34N4O9/c23-12-14(15(25)13-24)22-7-5-20(10-17(28)29)3-1-19(9-16(26)27)2-4-21(6-8-22)11-18(30)31/h14-15,23-25H,1-13H2,(H,26,27)(H,28,29)(H,30,31)
• InChI Key： JZNZSKXIEDHOBD-UHFFFAOYSA-N
• SMILES： OC(CO)C(CO)N1CCN(CC(=O)O)CCN(CC(=O)O)CCN(CC(=O)O)CC1

Computed Properties

• Exact Mass: 450.23272
• Monoisotopic Mass: 450.23257867 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.8
• Topological Polar Surface Area: 186
• Molecular Weight: 450.5

Experimental Properties

• Density: 1.3 g/mL at 37 °C
• PSA: 185.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives